![molecular formula C28H21ClN2O4 B6247153 N-(4-chlorophenyl)-6-[(6,7-dimethoxyquinolin-4-yl)oxy]naphthalene-1-carboxamide CAS No. 861874-08-0](/img/no-structure.png)
N-(4-chlorophenyl)-6-[(6,7-dimethoxyquinolin-4-yl)oxy]naphthalene-1-carboxamide
Overview
Description
N-(4-chlorophenyl)-6-[(6,7-dimethoxyquinolin-4-yl)oxy]naphthalene-1-carboxamide (N-CPQO) is a novel small molecule that has been studied for its potential applications in scientific research. It is a synthetic compound derived from the condensation of 4-chlorophenylacetic acid and 6,7-dimethoxyquinoline-4-carboxylic acid. N-CPQO has been demonstrated to possess a range of biochemical and physiological effects, and has been widely studied for its potential applications in laboratory experiments.
Mechanism of Action
N-(4-chlorophenyl)-6-[(6,7-dimethoxyquinolin-4-yl)oxy]naphthalene-1-carboxamide has been demonstrated to act as an agonist at several G-protein coupled receptors, including the serotonin 5-HT1A and 5-HT2A receptors. It has also been shown to modulate the release of various neurotransmitters, including serotonin and dopamine. Furthermore, this compound has been shown to inhibit the activity of several enzymes, including cyclooxygenase-2, and to inhibit the activity of several ion channels, including potassium channels.
Biochemical and Physiological Effects
This compound has been demonstrated to possess a range of biochemical and physiological effects. It has been shown to modulate the release of various neurotransmitters, including serotonin and dopamine, and to inhibit the activity of several enzymes, including cyclooxygenase-2. It has also been shown to inhibit the activity of several ion channels, including potassium channels. In addition, this compound has been demonstrated to possess anti-inflammatory, anti-anxiety, and anti-depressant effects.
Advantages and Limitations for Lab Experiments
N-(4-chlorophenyl)-6-[(6,7-dimethoxyquinolin-4-yl)oxy]naphthalene-1-carboxamide has several advantages for use in laboratory experiments. It is a highly potent compound, with a wide range of biological effects. It is also relatively safe and non-toxic, making it suitable for use in laboratory experiments. However, this compound also has some limitations. It is a synthetic compound, and its effects may not be applicable to all biological systems. In addition, its effects may vary depending on the concentration and duration of exposure.
Future Directions
Given its wide range of biochemical and physiological effects, N-(4-chlorophenyl)-6-[(6,7-dimethoxyquinolin-4-yl)oxy]naphthalene-1-carboxamide has potential applications in a variety of scientific research areas. Further research is needed to explore the potential therapeutic applications of this compound, as well as its potential toxicity and side effects. In addition, more research is needed to investigate the effects of this compound on other biological systems, such as the immune system, and to further elucidate its mechanism of action. Finally, further research is needed to explore the potential applications of this compound in drug delivery systems and other biomedical applications.
Synthesis Methods
N-(4-chlorophenyl)-6-[(6,7-dimethoxyquinolin-4-yl)oxy]naphthalene-1-carboxamide is synthesized through a condensation reaction between 4-chlorophenylacetic acid and 6,7-dimethoxyquinoline-4-carboxylic acid. The reaction is catalyzed by a strong base such as sodium hydroxide, and is carried out at a temperature of 80-90°C for 6-8 hours. The reaction yields this compound as a white crystalline solid.
Scientific Research Applications
N-(4-chlorophenyl)-6-[(6,7-dimethoxyquinolin-4-yl)oxy]naphthalene-1-carboxamide has been widely studied for its potential applications in scientific research. It has been used in laboratory experiments to study a range of biological processes, including cell proliferation, apoptosis, and gene expression. It has also been used to investigate the effects of various drugs on the nervous system and other physiological processes. In addition, this compound has been used to study the effects of environmental pollutants on human health.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-(4-chlorophenyl)-6-[(6,7-dimethoxyquinolin-4-yl)oxy]naphthalene-1-carboxamide involves the reaction of 4-chloroaniline with 6,7-dimethoxy-4-quinolyl chloride to form 4-(6,7-dimethoxyquinolin-4-yl)aniline. This intermediate is then reacted with 1-naphthoyl chloride to form N-(4-chlorophenyl)-6-[(6,7-dimethoxyquinolin-4-yl)oxy]naphthalene-1-carboxamide.", "Starting Materials": [ "4-chloroaniline", "6,7-dimethoxy-4-quinolyl chloride", "1-naphthoyl chloride" ], "Reaction": [ "Step 1: 4-chloroaniline is reacted with 6,7-dimethoxy-4-quinolyl chloride in the presence of a base such as triethylamine to form 4-(6,7-dimethoxyquinolin-4-yl)aniline.", "Step 2: 4-(6,7-dimethoxyquinolin-4-yl)aniline is then reacted with 1-naphthoyl chloride in the presence of a base such as triethylamine to form N-(4-chlorophenyl)-6-[(6,7-dimethoxyquinolin-4-yl)oxy]naphthalene-1-carboxamide.", "Step 3: The final product is purified using techniques such as column chromatography or recrystallization." ] } | |
CAS RN |
861874-08-0 |
Molecular Formula |
C28H21ClN2O4 |
Molecular Weight |
484.9 |
Purity |
95 |
Origin of Product |
United States |
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